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Compound of Interest

Compound Name: TRV055 hydrochloride

Cat. No.: B10855222 Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

investigational compounds like TRV055 hydrochloride are paramount. While a specific,

publicly available Safety Data Sheet (SDS) with detailed disposal protocols for TRV055
hydrochloride is not available, established principles of laboratory safety provide a clear

framework for its responsible management. This guide offers procedural, step-by-step advice to

ensure the safe disposal of TRV055 hydrochloride, aligning with standard practices for

chemical waste management in a research environment.

It is critical to consult your institution's Environmental Health and Safety (EHS) department

before proceeding with any disposal. Local regulations and institutional policies may vary and

will always supersede general guidance.

Step-by-Step Disposal Procedure for TRV055
Hydrochloride
The following procedure is based on general best practices for the disposal of non-hazardous

and potentially hazardous research chemicals.

Personal Protective Equipment (PPE): Before handling TRV055 hydrochloride for disposal,

ensure you are wearing appropriate PPE. This includes, but is not limited to:

Safety goggles

Chemical-resistant gloves (inspect before use)
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A lab coat

Waste Identification and Classification:

Solid Waste: Unused or expired TRV055 hydrochloride powder should be collected in a

clearly labeled, sealed container. The label should include the chemical name ("TRV055
hydrochloride"), concentration (if applicable), and the date.

Liquid Waste: Solutions containing TRV055 hydrochloride should be collected in a

separate, sealed, and clearly labeled waste container. Do not mix with other incompatible

waste streams. The label should detail all chemical components of the solution and their

approximate concentrations.

Contaminated Materials: Any materials that have come into contact with TRV055
hydrochloride, such as pipette tips, gloves, and bench paper, should be considered

contaminated waste. These items should be collected in a designated, sealed container,

also clearly labeled as "TRV055 hydrochloride contaminated waste."

Storage of Chemical Waste:

Store all waste containers in a designated, secure area, away from general laboratory

traffic.

Ensure waste containers are sealed to prevent accidental spills or volatilization.

Follow any specific storage conditions mentioned in the product data sheet, such as

temperature requirements, if applicable to the waste form.[1][2]

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for your chemical waste.

Provide them with a complete inventory of the waste, including the chemical names and

quantities.

Follow their specific instructions for packaging and labeling the waste for transport.
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General Chemical Waste Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemicals like TRV055 hydrochloride.
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General workflow for the disposal of laboratory chemical waste.

Biological Context: TRV055 Hydrochloride Signaling
Pathway
TRV055 hydrochloride is a G protein-biased agonist of the angiotensin II type 1 receptor

(AT1R).[1][2][3] Understanding its mechanism of action is crucial for its application in research.

The compound activates the AT1 receptor/Gαq-mediated signaling pathway, which in turn

upregulates TGF-β1 and the phosphorylation of ERK1/2.[1][2][4] This signaling cascade has

been shown to induce fibroblast proliferation and the overexpression of collagen I and α-SMA

in human cardiac fibroblasts.[1][2][4]

The diagram below illustrates this signaling pathway.
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Signaling pathway of TRV055 hydrochloride via the AT1 receptor.

By adhering to these general guidelines and consulting with your local EHS department, you

can ensure the safe and compliant disposal of TRV055 hydrochloride and contribute to a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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